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Compound of Interest

Compound Name: Isocomene

Cat. No.: B14461869

Isocomene: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocomene is a naturally occurring sesquiterpene featuring a unique tricyclic skeleton
composed of three fused cyclopentane rings. First isolated from the plant Isocoma wrightii, its
complex and compact structure, characterized by four contiguous stereocenters, has made it a
compelling target for total synthesis and a subject of interest for its potential, though largely
unexplored, biological activities. This technical guide provides a detailed overview of the
physical and chemical properties of isocomene, its synthesis, and a summary of the known
biological activities of the broader class of triquinane sesquiterpenes.

Physical Properties

The experimental data for some of the physical properties of isocomene are limited. The
following tables summarize the available experimental and computed data.
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Identifier Value Reference
Molecular Formula CisHza [LI21031415106]7118]
Molecular Weight 204.35 g/mol [L11211311415161171I8]
CAS Number 71629-00-0 ((+)-Isocomene) [L1[417118]

(1S,2S,5R,8R)-2,5,6,8-
IUPAC Name tetramethyltricyclo[6.3.0.0%°]un

dec-6-ene (for (-)-Isocomene)

Physical Property Value Type Reference
] ] Experimental (for (£)-
Melting Point 60-62 °C ) [7]
isocomene)
Boiling Point 240.81 °C Computed 9]
Density Data not available

- 0.07152 mg/L (at 25
Water Solubility °C) Computed [9]

LogP (Octanol-Water

N o 6.12 Computed [9]
Partition Coefficient)

Chemical Properties and Reactivity

Isocomene is a hydrocarbon and is expected to exhibit reactivity typical of alkenes and
strained ring systems. Its chemical stability and reactivity are significantly influenced by its
unique tricyclic structure.

The total synthesis of isocomene, most notably by M.C. Pirrung, provides significant insight
into its chemical properties. The key transformations involved in the synthesis highlight the
molecule's susceptibility to certain types of reactions:

 Intramolecular [2+2] Photocycloaddition: The synthesis utilizes a light-induced intramolecular
cycloaddition to form a key tricyclic intermediate. This indicates that the precursor molecule
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can be activated by UV light to form new carbon-carbon bonds and create a strained four-
membered ring.

o Cation-Induced Skeletal Rearrangement: A crucial step in the synthesis involves the
rearrangement of the carbon skeleton initiated by an acid catalyst. This demonstrates the
propensity of the isocomene framework and its precursors to undergo carbocation-mediated
rearrangements, driven by the release of ring strain.

Experimental Protocols: Total Synthesis of (*)-
Isocomene

The following is a summary of the experimental protocol for the total synthesis of (£)-
isocomene as reported by M.C. Pirrung.

Synthesis of 2,6-Dimethyl-1-(4-methyl-4-pentenyl)-1-
cyclohexen-3-one

To a solution of 3-ethoxy-2,6-dimethyl-2-cyclohexen-1-one in THF is added the Grignard
reagent derived from 5-bromo-2-methyl-1-pentene. The resulting product is then hydrolyzed
with aqueous HCI to yield the desired enone.

Intramolecular [2+2] Photocycloaddition

A solution of 2,6-dimethyl-1-(4-methyl-4-pentenyl)-1-cyclohexen-3-one in hexane is irradiated
with a Hanovia medium-pressure mercury lamp through a Pyrex filter. The solvent is removed
in vacuo, and the resulting photoproduct, a tricyclo[6.3.0.0t¢]Jundecanone, is purified by
chromatography.

Synthesis of (¥)-lsocomene

The tricyclic ketone is treated with methylenetriphenylphosphorane in DMSO at 70°C. The
resulting olefin is then refluxed in benzene with a catalytic amount of p-toluenesulfonic acid to
furnish (x)-isocomene. The product is purified by distillation.[7]

Biological Activity
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To date, there is a significant lack of specific studies on the biological activities of isocomene
itself. However, isocomene belongs to the broader class of triquinane sesquiterpenes, many of
which have been reported to exhibit a range of biological effects. It is important to note that the
following information is for the general class of compounds and may not be representative of
isocomene's specific activity.

Triquinane sesquiterpenoids have been shown to possess:

o Cytotoxic Activity: Many linear triquinane sesquiterpenoids have demonstrated cytotoxic
effects against various cancer cell lines, including HeLa and K562.[10]

» Antimicrobial Activity: Some members of this class exhibit antimicrobial properties.[10]

» Anti-inflammatory Activity: Certain triquinanes have been investigated for their anti-
inflammatory potential.[10]

Further research is required to determine if isocomene shares any of these biological
activities.

Visualizations
Logical Relationship in Isocomene Synthesis
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Caption: Key transformations in the total synthesis of isocomene.

Experimental Workflow for Isocomene Synthesis
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Caption: Workflow for the total synthesis of (+)-isocomene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14461869?utm_src=pdf-body-img
https://www.benchchem.com/product/b14461869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14461869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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